5'-Thymidylic acid calcium salt
Overview
Description
5’-Thymidylic acid calcium salt is a nucleotide compound that plays a crucial role in various biological processes. It is a thymine nucleotide containing one phosphate group esterified to the deoxyribose moiety. This compound is essential for DNA synthesis and cellular growth, making it a significant molecule in the fields of biochemistry and molecular biology .
Preparation Methods
Synthetic Routes and Reaction Conditions: The reaction conditions often include controlled pH and temperature to ensure the stability of the compound .
Industrial Production Methods: Industrial production of 5’-Thymidylic acid calcium salt involves large-scale synthesis using automated reactors. The process includes the purification of the compound through crystallization and filtration techniques to achieve high purity levels required for research and pharmaceutical applications .
Chemical Reactions Analysis
Types of Reactions: 5’-Thymidylic acid calcium salt undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: It can be reduced under specific conditions to yield other nucleotides.
Substitution: The phosphate group can be substituted with other functional groups to create analogs.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents like sodium borohydride are used.
Substitution: Reagents such as alkyl halides and acyl chlorides are employed.
Major Products: The major products formed from these reactions include various nucleotide analogs and derivatives that are used in biochemical research and drug development .
Scientific Research Applications
5’-Thymidylic acid calcium salt has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex nucleotides and nucleic acids.
Biology: The compound is essential for studying DNA synthesis and repair mechanisms.
Medicine: It is used in the development of antiviral and anticancer drugs.
Industry: The compound is utilized in the production of diagnostic reagents and molecular biology kits
Properties
Molecular Formula |
C10H13CaN2O8P |
|---|---|
Molecular Weight |
360.27 g/mol |
IUPAC Name |
calcium;[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate |
InChI |
InChI=1S/C10H15N2O8P.Ca/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);/q;+2/p-2/t6-,7+,8+;/m0./s1 |
InChI Key |
BIFTVWGSQNJZPP-HNPMAXIBSA-L |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)([O-])[O-])O.[Ca+2] |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)([O-])[O-])O.[Ca+2] |
Origin of Product |
United States |
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